Cas no 500285-77-8 (Acetonitrile, (butylmethylamino)- (9CI))
500285-77-8 structure
Product Name:Acetonitrile, (butylmethylamino)- (9CI)
CAS No:500285-77-8
MF:C7H14N2
MW:126.199461460114
CID:1022298
PubChem ID:231127
Update Time:2025-04-20
Acetonitrile, (butylmethylamino)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, (butylmethylamino)- (9CI)
- NSC-26717
- SCHEMBL11396354
- AKOS000192258
- ACETONITRILE,(BUTYLMETHYLAMINO)-
- 500285-77-8
- [butyl(methyl)amino]acetonitrile
- NSC26717
-
- Inchi: 1S/C7H14N2/c1-3-4-6-9(2)7-5-8/h3-4,6-7H2,1-2H3
- InChI Key: AYIYDBTYVKGXAE-UHFFFAOYSA-N
- SMILES: N(C)(CC#N)CCCC
Computed Properties
- Exact Mass: 126.115698455g/mol
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 27Ų
Acetonitrile, (butylmethylamino)- (9CI) Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
500285-77-8 (Acetonitrile, (butylmethylamino)- (9CI)) Related Products
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